Cas no 1806010-14-9 (4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile
• CAS No: 1806010-14-9
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4878034
• Update Time: 2025-05-20

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-5-15-8(2-3-13)9(10(11)12)7(6)4-14/h5,10H,2H2,1H3
• InChI Key： CPSQJOOAZHEEKD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C)=CN=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS No. 1806010-14-9): A Comprehensive Overview

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS No. 1806010-14-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the cyano and difluoromethyl groups, contribute to its reactivity and versatility in chemical transformations.

The compound's molecular formula is C₁₀H₇F₂N₃, and it exhibits a molecular weight of 207.18 g/mol. Its pyridine core is substituted with a methyl group at the 5-position, a difluoromethyl group at the 3-position, and a cyano group at the 4-position. The acetonitrile moiety at the 2-position further enhances its utility in synthetic chemistry. Researchers often inquire about its solubility, which is moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, but limited in water.

One of the most searched questions about 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile relates to its applications in drug discovery. The compound's scaffold is frequently employed in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Its difluoromethyl group is particularly noteworthy, as it can mimic metabolic stability and improve pharmacokinetic properties in drug candidates. Additionally, the cyano group serves as a versatile handle for further functionalization, making it a valuable building block in medicinal chemistry.

In agrochemical research, 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile is explored for its potential as a precursor to novel pesticides and herbicides. The pyridine ring system is a common motif in agrochemicals due to its ability to interact with biological targets. The incorporation of fluorine atoms, a trending topic in modern chemistry, enhances the compound's bioactivity and environmental stability. This aligns with the growing demand for sustainable and efficient crop protection solutions.

The synthesis of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile typically involves multi-step reactions, starting from readily available pyridine derivatives. A frequently asked question in online forums is about the optimal conditions for its preparation. Key steps often include halogenation, cyanation, and fluorination reactions, with careful control of reaction parameters to ensure high yield and purity. Researchers also search for alternative synthetic routes to improve efficiency and reduce costs, reflecting the compound's industrial relevance.

From a market perspective, the demand for 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile is driven by its role in high-value applications. Pharmaceutical companies and contract research organizations (CROs) are the primary consumers, leveraging its potential in drug development pipelines. The compound's patent landscape is another hot topic, with several patents highlighting its use in proprietary formulations. This underscores its commercial significance and the need for reliable suppliers in the chemical industry.

Safety and handling of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Users often search for material safety data sheets (MSDS) to ensure compliance with regulatory guidelines. Its stability under various storage conditions is another point of interest, with recommendations to keep it in a cool, dry place away from light.

In summary, 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS No. 1806010-14-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, including the cyano, difluoromethyl, and pyridine groups, make it a valuable tool for researchers. As the scientific community continues to explore its potential, this compound remains a subject of keen interest and innovation.